Cas no 15307-79-6 (Diclofenac sodium)

• Product Name: Diclofenac sodium
• CAS No: 15307-79-6
• MF: C₁₄H₁₀Cl₂NNaO₂
• MW: 318.130472660065
• MDL: MFCD00082251
• CID: 50078
• PubChem ID: 87568933
• Update Time: 2025-07-31

Diclofenac sodium Chemical and Physical Properties

Names and Identifiers

• diclofenac sodium
• Diclofenac sodium salt
• 2-[(2,6-dichlorophenyl)amino]benzeneacetic acid sodium salt
• sodium [2-[(2,6-dichlorophenyl)amino]phenyl]acetate
• 2-(2,6-DICHLOROANILINO)PHENYLACETIC ACID SODIUM SALT
• Diclofenac (sodium salt)
• DICLOFENAC SODIUM SALT USP
• 2-[(2,6-Dichlorophenyl)amino]benzeneacetic acid s
• BENFOFEN
• Diacron
• ECOFENAC
• kriplex
• KROPLEX
• Naclof
• Sodium 2-(2,6-Dichloroanilino)phenylacetate
• VALETAN
• Voldal
• 药用双氯芬酸钠原料药生产厂家
• Sodium diclofenac
• Solaraze
• Anthraxiton
• Prophenatin
• Orthophen
• Neriodin
• Delphimix
• Tsudohmin
• Batafil
• Ortofen
• Feloran
• Dichronic
• Delimon
• Vonafec
• Voltarene
• Allvoran
• Vurdon
• Urigon
• Blesin
• Diclophenac sodium
• Voltaren ophthalmic
• Diclofenac (Sodium)
• Voltaren-XR
• GP 45840
• C14H10Cl2NNaO2
• Assaren
• Dyloject
• Olfen
• Sodium (o-(2,6-dichloroanilino)phenyl)acetate
• Ba 47210
• sodium {2-[(2,6-dichlorophenyl)amin
• diclofenac diethylammonium
• CCRIS 1909
• Primofenac
• 2-((2,6-Dichlorophenyl)amino)benzeneacetic acid monosodium salt
• AC-1487
• Voltaren Gel
• NCGC00253928-01
• DICLOFENAC SODIUM [JAN]
• Voltarol
• Sodium (o-(2,6-dichloroanilino)phenyl) acetate
• Tox21_110770_1
• Diclofenac for system suitability
• Duravolten
• DICLOFENAC SODIUM SALT [MI]
• HMS3371J05
• DICLOFENAC SODIUM [MART.]
• KPHWPUGNDIVLNH-UHFFFAOYSA-M
• sodium {2-[(2,6-dichlorophenyl)amino]phenyl}acetate
• Benzeneacetic acid, 2-[(2,6-dichlorophenyl)amino]-, monosodium salt [CAS]
• Diclofenac sodium [USAN:USP:JAN]
• DICLOFENAC SODIUM [USAN]
• CCG-100765
• AKOS024278942
• SW196404-3
• NCGC00015361-01
• FT-0624732
• Opera_ID_564
• HMS3393M05
• DICLOFENAC SODIUM [GREEN BOOK]
• Diclofenac sodium injection
• DICLOFENAC SODIUM [WHO-DD]
• Effekton
• KS-5038
• BIM-0051341.0001
• DICLOFLEX
• NCGC00093858-01
• Novapirina
• EC 239-346-4
• Acetic acid, o-(2,6-dichloroanilino)phenyl-, monosodium salt
• VOLTAREN ARTHRITIS PAIN
• sodium;2-[2-(2,6-dichloroanilino)phenyl]acetate
• SMR000449318
• DTXCID1017208
• HMS1920E16
• Solaraze (TN)
• LP00441
• D 6899
• QTG126297Q
• TDS 943
• MLS001423970
• Diclofenac sod
• BCP0726000303
• NCGC00015361-04
• Diclofenac, Sodium
• sodium 2-(2-(2,6-dichlorophenylamino)phenyl)acetate
• Diclomax
• DTXSID3037208
• sodium 2-[(2,6-dichlorophenyl)-amino]phenylacetate
• Tox21_300265
• NCGC00093858-02
• Lexobene
• SMR000058567
• HMS3369K11
• NCGC00015361-03
• sodium 2-[(2,6-dichlorophenyl)amino]phenylacetate
• DICLOFENAC SODIUM (USP MONOGRAPH)
• Berifen
• CHEMBL1034
• HMS1569H10
• sodium 2-(2,6-dichloroanilino)-phenylacetate
• AKOS005267222
• Pennsaid
• CPD000449318
• D78205
• Benzeneacetic acid, 2-[(2,6-dichlorophenyl)amino]-, monosodium salt
• Benzeneacetic acid, 2-((2,6-dichlorophenyl)amino)-, monosodium salt
• Diclofenac sodium 100 microg/mL in Acetonitrile
• sodium 2-[(2,6-dichlorophenyl)-amino]-phenylacetate
• sodium;2-[2-(2,6-dichloroanilino)phenyl]acetic acid
• BCP02915
• Diclofenac Sodium,(S)
• HMS3650B13
• Rhumalgan
• NCGC00021125-03
• DICLOFENAC SODIUM [USP-RS]
• Lopac-D-6899
• 2-[(2,6-Dichlorophenyl)amino]benzeneacetic acid sodium
• HMS2096H10
• Benzeneacetic acid, 2-[(2,6-dichlorophenyl)amino]-, sodium salt (1:1)
• MLS000028386
• DICLOFENAC SODIUM [VANDF]
• Dicloreum
• EINECS 239-346-4
• Monosodium 2-(2,6-dichlorophenylamino)phenylacetate
• NS00077139
• HMS2091M06
• HMS3884C16
• KUC112363N
• ARTHROTEC COMPONENT DICLOFENAC SODIUM
• CHEBI:4509
• Tox21_500441
• NCGC00015361-02
• HMS2236D03
• Deflamat
• REGID_for_CID_5018304
• BCP9000605
• NCGC00017082-02
• NCGC00017082-03
• CCG-39754
• NCGC00017082-01
• NCGC00094648-02
• HMS3655A22
• DICLOFENAC SODIUM COMPONENT OF ARTHROTEC
• HMS2235O06
• Diclofenac sodium topical gel
• NSC-756725
• MLS003882590
• s1903
• Diclophlogont
• KSC-322-017
• Sodium 2-[2-[(2,6-Dichlorophenyl)amino]phenyl]acetate
• HMS3261I04
• Abitren
• Voltaren
• Sodium (o-((2,6-dichlorophenyl)amino)phenyl)acetate
• Xenid
• Voltaren (TN)
• SCHEMBL24009
• sodium 2-(2-((2,6-dichlorophenyl)amino)phenyl)acetate
• HMS3713H10
• DICLOFENAC SODIUM [EP MONOGRAPH]
• AKOS000310014
• Dealgic
• Q12430631
• A809387
• HMS2051M05
• D00904
• EU-0100441
• 15307-79-6
• Diclofenac sodium (JP17/USP)
• NCGC00094648-01
• MLS000758255
• sodium 2-{2-[(2,6-dichlorophenyl)amino]phenyl}acetate
• HY-15037
• Diclofenac Sodium 1.0 mg/ml in Methanol (as free acid)
• MLS001148587
• DICLOFENAC SODIUM [USP MONOGRAPH]
• Q-200965
• D2508
• UNII-QTG126297Q
• Tox21_110770
• sodium 2-[(2,6-dichlorophenyl)-amino]-phenyl-acetate
• CAS-15307-79-6
• DIC075V
• Sodium (2-((2,6-dichlorophenyl)amino)phenyl)acetate
• Diclofenac Sodium Salt (1mg/ml in Methanol)
• Delphinac
• (o-(2,6-Dichloroanilino)phenyl)acetic acid monosodium salt
• MLS002222163
• HMS500N14
• Sodium [O-(2,6-dichloroanilino)phenyl]acetate
• NC00015
• DICLOFENAC SODIUM (MART.)
• NSC 756725
• SODIUM DICHLOFENAC
• MFCD00082251
• GP-45840
• DICLOFENAC SODIUM (EP MONOGRAPH)
• SDCCGSBI-0050426.P002
• NCGC00261126-01
• DICLOFENAC SODIUM [ORANGE BOOK]
• BD166162
• Rewodina
• SPECTRUM1500237
• DICLOFENAC SODIUM (USP-RS)
• (o-(2,6-Dichloroanilino)phenyl)acetic acid sodium salt
• Diclofenac sodium (JP18/USP)
• STK400073
• Diclofenac sodium

• MDL： MFCD00082251
• Inchi： 1S/C14H11Cl2NO2.Na/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19;/h1-7,17H,8H2,(H,18,19);/q;+1/p-1
• InChI Key： KPHWPUGNDIVLNH-UHFFFAOYSA-M
• SMILES： ClC1C=CC=C(C=1NC1C=CC=CC=1CC(=O)[O-])Cl.[Na+]

Computed Properties

• Exact Mass: 316.99900
• Monoisotopic Mass: 316.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Powder
• Density: 1.0020
• Melting Point: 279-289°C
• Boiling Point: 118-120°C
• Flash Point: >110°C
• Solubility: Soluble in water (50 mg/ml), PBS pH 7.2 (6 mg/ml), ethanol (~35 mg/ml), DMF (~35 mg/ml), DMSO (~35 mg/ml), methanol (>24 mg/ml), and acetone (6 mg/ml).
• PSA: 52.16000
• LogP: 3.10240
• Solubility: Not determined
• Merck: 3081
• Vapor Pressure: No data available

Diclofenac sodium Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S22-S36/37-S45
• RTECS：AG6330000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R25
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Diclofenac sodium

Diclofenac Sodium (CAS No. 15307-79-6): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Diclofenac sodium (CAS No. 15307-79-6) is a widely recognized nonsteroidal anti-inflammatory drug (NSAID) with potent analgesic, anti-inflammatory, and antipyretic properties. As a sodium salt of diclofenac, this compound has become a cornerstone in the management of pain and inflammation associated with various medical conditions. Its chemical name is sodium [2-(2,6-dichlorophenyl)amino]phenylacetate, and it is commonly marketed under brand names such as Voltaren, Cataflam, and Zorvolex.

The global pharmaceutical market for diclofenac sodium products has seen steady growth due to its effectiveness in treating conditions like osteoarthritis, rheumatoid arthritis, and acute musculoskeletal disorders. Recent trends show increased interest in topical diclofenac formulations, particularly among patients seeking alternatives to oral NSAIDs to minimize gastrointestinal side effects. This shift aligns with current healthcare preferences for targeted drug delivery systems.

From a chemical perspective, diclofenac sodium appears as a white to slightly yellowish crystalline powder with good solubility in water (approximately 50 mg/mL at 25°C) and methanol. The compound's molecular weight is 318.13 g/mol, with a melting point range of 283-285°C. Its mechanism of action primarily involves inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which reduces prostaglandin synthesis responsible for pain and inflammation.

In clinical applications, diclofenac sodium tablets and diclofenac sodium gel formulations dominate the market. The oral formulations typically contain 25 mg, 50 mg, or 75 mg of active ingredient, while topical preparations usually range from 1% to 3% concentration. Recent innovations include diclofenac sodium patch technology and combination products with other therapeutic agents, addressing the growing demand for convenient and effective pain management solutions.

The safety profile of diclofenac sodium medication has been extensively studied, with common side effects including gastrointestinal discomfort, headache, and dizziness. Current research focuses on developing formulations with improved safety profiles, particularly for long-term use. This aligns with frequent patient inquiries about "diclofenac sodium side effects long term" and "is diclofenac sodium safe for daily use" - common search queries that reflect user concerns.

Manufacturing processes for diclofenac sodium powder have evolved to meet stringent pharmaceutical standards. The synthesis typically involves multiple steps including chlorination, amination, and salt formation, with final purification achieving ≥99% purity. Quality control parameters strictly monitor residual solvents, heavy metals, and related substances to ensure compliance with pharmacopeial standards (USP, EP, JP).

Market analysis reveals that diclofenac sodium price trends vary by region and formulation type. Generic versions have increased accessibility, while patented delivery systems command premium pricing. The compound's patent expiration has led to a competitive landscape with numerous manufacturers offering diclofenac sodium generic equivalents. Current market dynamics show particular growth in emerging economies where arthritis prevalence is rising alongside aging populations.

Environmental considerations regarding diclofenac sodium ecotoxicity have gained attention in recent years, particularly concerning aquatic ecosystems. This has prompted research into advanced wastewater treatment methods to remove pharmaceutical residues, addressing another common search topic: "how to dispose of diclofenac sodium safely". Regulatory agencies continue to monitor environmental impact while balancing therapeutic needs.

Future developments in diclofenac sodium research include novel drug delivery systems such as nanoparticles and transdermal microneedles. These innovations aim to enhance bioavailability while reducing systemic exposure. Additionally, combination therapies with chondroprotective agents are being explored for improved osteoarthritis management - a response to frequent searches about "best diclofenac sodium combinations for joint pain".

For healthcare professionals and patients alike, understanding proper diclofenac sodium dosage guidelines remains crucial. Typical recommendations suggest starting with the lowest effective dose for the shortest duration necessary. This precautionary approach reflects current medical practice emphasizing risk minimization, especially for vulnerable populations - a topic frequently searched as "diclofenac sodium dosage for elderly".

In conclusion, Diclofenac sodium (CAS No. 15307-79-6) maintains its position as a vital therapeutic agent in pain management. Its evolving formulations and applications continue to address patient needs while adapting to changing market demands and safety considerations. As research progresses, this compound will likely remain a focus of pharmaceutical innovation and clinical practice for years to come.